Cas no 134857-03-7 (Illudin B)

• Product Name: Illudin B
• CAS No: 134857-03-7
• Molecular Formula: C₁₅H₂₂O₅
• Molecular Weight: 282.332
• CID: 2061615
• PubChem ID: 129320427

Illudin B Properties

Names and Identifiers

• Illudin B
• DTXSID901045872
• 134857-03-7
• (1S,3R,5R,7S)-1,3,5,7-tetrahydroxy-2,2,5,7-tetramethylspiro[1,3-dihydroindene-6,1'-cyclopropane]-4-one
• (1S,3R,5R,7S)-1,3,5,7-tetrahydroxy-2,2,5,7-tetramethylspiro(1,3-dihydroindene-6,1'-cyclopropane)-4-one

• InChIKey： MVHBMSFOLKLQJQ-HYKPAMGXSA-N
• Inchi： InChI=1S/C15H22O5/c1-12(2)9(16)7-8(11(12)18)13(3,19)15(5-6-15)14(4,20)10(7)17/h9,11,16,18-20H,5-6H2,1-4H3/t9-,11+,13-,14-/m0/s1
• SMILES： CC1(C(C2=C(C1O)C(C3(CC3)C(C2=O)(C)O)(C)O)O)C

Computed Properties

• Exact Mass: 282.14672380g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 282.14672380g/mol
• Heavy Atom Count: 20
• Complexity: 545
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones